Cas no 585553-16-8 (1-5-(3-chlorophenyl)furan-2-carbothioyl-4-(4-fluorophenyl)piperazine)

• Product Name: 1-5-(3-chlorophenyl)furan-2-carbothioyl-4-(4-fluorophenyl)piperazine
• CAS No: 585553-16-8
• MF: C₂₁H₁₈ClFN₂OS
• MW: 400.896826267242
• CID: 5417147
• Update Time: 2025-07-15

1-5-(3-chlorophenyl)furan-2-carbothioyl-4-(4-fluorophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• [5-(3-chlorophenyl)furan-2-yl]-[4-(4-fluorophenyl)piperazin-1-yl]methanethione
• Methanethione, [5-(3-chlorophenyl)-2-furanyl][4-(4-fluorophenyl)-1-piperazinyl]-
• 1-5-(3-chlorophenyl)furan-2-carbothioyl-4-(4-fluorophenyl)piperazine

• Inchi： 1S/C21H18ClFN2OS/c22-16-3-1-2-15(14-16)19-8-9-20(26-19)21(27)25-12-10-24(11-13-25)18-6-4-17(23)5-7-18/h1-9,14H,10-13H2
• InChI Key： ZHMFVUKOJDQKGP-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C2=CC=CC(Cl)=C2)O1)(N1CCN(C2=CC=C(F)C=C2)CC1)=S

Additional information on 1-5-(3-chlorophenyl)furan-2-carbothioyl-4-(4-fluorophenyl)piperazine

Introduction to 1-5-(3-chlorophenyl)furan-2-carbothioyl-4-(4-fluorophenyl)piperazine (CAS No. 585553-16-8)

1-5-(3-chlorophenyl)furan-2-carbothioyl-4-(4-fluorophenyl)piperazine, identified by its CAS number 585553-16-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine class, characterized by its six-membered aromatic ring containing two nitrogen atoms, which is a common structural motif in many bioactive molecules. The presence of both chloro and fluoro substituents, along with a furan moiety linked through a thioyl group, endows this molecule with unique electronic and steric properties that make it a promising candidate for further exploration in drug discovery.

The structural features of 1-5-(3-chlorophenyl)furan-2-carbothioyl-4-(4-fluorophenyl)piperazine contribute to its potential biological activity. The chloro group at the 3-position of the phenyl ring can enhance electrophilicity, making it susceptible to nucleophilic attack, while the fluoro group at the 4-position of another phenyl ring can influence metabolic stability and binding affinity. The furan ring, known for its ability to engage in hydrogen bonding and π-stacking interactions, adds another layer of complexity to its interaction with biological targets. These structural elements collectively suggest that this compound may exhibit properties suitable for modulating various biological pathways.

In recent years, there has been a growing interest in designing molecules that combine multiple pharmacophores to achieve enhanced efficacy and reduced side effects. 1-5-(3-chlorophenyl)furan-2-carbothioyl-4-(4-fluorophenyl)piperazine fits well within this paradigm, as its dual piperazine and furan-thioyl moieties could potentially interact with multiple targets simultaneously. This concept of dual or multi-target engagement is particularly relevant in the treatment of complex diseases such as cancer, neurodegenerative disorders, and inflammatory conditions, where modulation of multiple pathways is often required for therapeutic success.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The piperazine scaffold is widely recognized for its role in central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier and interact with neurotransmitter receptors. Additionally, the thioyl group can serve as a linker or a pharmacophore itself, depending on the context. The combination of these features makes 1-5-(3-chlorophenyl)furan-2-carbothioyl-4-(4-fluorophenyl)piperazine an intriguing candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting wet-lab experiments. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can identify potential binding modes and interactions between 1-5-(3-chlorophenyl)furan-2-carbothioyl-4-(4-fluorophenyl)piperazine and target proteins or enzymes. These computational studies have already provided valuable insights into how this compound might interact with biological systems, paving the way for more targeted experimental designs.

The synthesis of 1-5-(3-chlorophenyl)furan-2-carbothioyl-4-(4-fluorophenyl)piperazine presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful consideration during the synthetic route design to ensure high yields and purity. However, recent developments in catalytic methods and green chemistry principles offer promising solutions to these challenges. For instance, transition-metal-catalyzed cross-coupling reactions have become increasingly popular for constructing complex molecular frameworks efficiently. These advances not only streamline the synthesis process but also minimize waste generation, aligning with the growing emphasis on sustainable chemistry.

Once synthesized, evaluating the biological activity of 1-5-(3-chlorophenyl)furan-2-carbothioyl-4-(4-fluorophenyl)piperazine is crucial for determining its therapeutic potential. High-throughput screening (HTS) techniques allow researchers to test thousands of compounds against various biological targets rapidly. These screens can identify lead compounds that show promising activity profiles, which can then be optimized further through structure-based drug design approaches. The integration of HTS with computational modeling has significantly accelerated the drug discovery process in recent years.

The safety profile of any potential drug candidate must also be thoroughly evaluated before it can enter clinical trials. Toxicological studies are essential to assess both acute and chronic toxicity, as well as potential side effects. Modern toxicology employs innovative techniques such as organ-on-a-chip technologies and predictive toxicology models to predict adverse effects more accurately and efficiently than traditional methods alone could achieve.

The development pipeline for 1-5-(3-chlorophenyl)furan-2-carbothioyl-4-(4-fluorophenyl)piperazine is still in its early stages, but preliminary results are encouraging enough to warrant further investment into its exploration. Researchers are particularly interested in investigating its potential as an antipsychotic or antidepressant agent due to the known efficacy of piperazine derivatives in treating CNS disorders. Additionally, its structural features suggest that it might have applications beyond mental health treatments; for example, it could be explored as an anti-inflammatory or anticancer agent.

The regulatory landscape surrounding new drug development continues to evolve, with agencies like the U.S. Food and Drug Administration (FDA) and European Medicines Agency (EMA) implementing stricter guidelines to ensure patient safety while accelerating innovation. Companies developing novel compounds like 1-5-(3-chlorophenyl)furan-2-carbothioyl-4-(4-fluorophenyl)piperazine must navigate these regulations carefully but also benefit from streamlined pathways designed to expedite approval processes for promising therapies.

In conclusion,1-5-(3-chlorophenyl)furan -2-carbothioy l - 4 - ( 4 - fluorophe n y l ) p ip e raz ine represents an exciting opportunity in pharmaceutical research due to its unique structural features and potential biological activity . As our understanding o f molecular interactions continues t o improve , compounds lik e thi s one will play an increasingly important role i n shaping t he future o f medicine . With further study , we may uncover new therapeutic applications that could benefit patients worldwide .